molecular formula C10H12O3S B8526817 1-(3-Methane sulfonylphenyl)propan-1-one

1-(3-Methane sulfonylphenyl)propan-1-one

Cat. No.: B8526817
M. Wt: 212.27 g/mol
InChI Key: NEGCNQMNWJYDJQ-UHFFFAOYSA-N
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Description

1-(3-Methane sulfonylphenyl)propan-1-one is a ketone derivative characterized by a propan-1-one backbone substituted with a 3-methanesulfonylphenyl group. For instance, sulfone-containing compounds are frequently explored for antimicrobial and antiviral activities , while cathinone derivatives (amino-substituted propan-1-ones) are known for psychoactive effects .

Properties

Molecular Formula

C10H12O3S

Molecular Weight

212.27 g/mol

IUPAC Name

1-(3-methylsulfonylphenyl)propan-1-one

InChI

InChI=1S/C10H12O3S/c1-3-10(11)8-5-4-6-9(7-8)14(2,12)13/h4-7H,3H2,1-2H3

InChI Key

NEGCNQMNWJYDJQ-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)C1=CC(=CC=C1)S(=O)(=O)C

Origin of Product

United States

Comparison with Similar Compounds

Data Table: Structural and Functional Comparison

Compound Name Substituents Key Applications Biological Activity Toxicity Concerns References
1-(3-Methane sulfonylphenyl)propan-1-one 3-Methanesulfonylphenyl Hypothesized: Drug synthesis Not reported Not studied N/A
1-(3-Methoxyphenyl)propan-1-one 3-Methoxyphenyl Pharmaceutical intermediate Unspecified Genotoxicity (analogs)
1-(Phenylsulfonyl)propan-1-one analogs Phenylsulfonyl Antimicrobial agents Antiviral, antimicrobial Low to moderate
4-Fluoromethcathinone (4-FMC) 4-Fluorophenyl, methylamino Psychoactive substance CNS stimulation High (controlled)

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